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Compound of Interest

Compound Name:
tert-Butyl 3-

(bromomethyl)benzylcarbamate

Cat. No.: B153213 Get Quote

An In-depth Technical Guide on the Safety and Handling of tert-Butyl 3-
(bromomethyl)benzylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. It is not a substitute for a formal safety data sheet (SDS) and should be used

in conjunction with a comprehensive risk assessment specific to your laboratory conditions.

Introduction
tert-Butyl 3-(bromomethyl)benzylcarbamate is a bifunctional organic compound utilized in

synthetic organic chemistry, particularly in the development of pharmaceutical intermediates. Its

structure incorporates a Boc-protected amine and a reactive benzyl bromide moiety, making it a

useful building block. However, the presence of the benzyl bromide group, a known alkylating

agent, necessitates careful handling and a thorough understanding of its potential hazards.

This guide provides a comprehensive overview of the safety and handling procedures for tert-
Butyl 3-(bromomethyl)benzylcarbamate.

Chemical Identification
It is crucial to distinguish between the isomers of this compound, as their CAS numbers and

reported safety information can differ. This guide focuses on the meta-isomer (3-substituted).
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Compound

Name
Structure CAS Number

Molecular

Formula

Molecular

Weight

tert-Butyl 3-

(bromomethyl)be

nzylcarbamate

Structure not

available in

provided search

results

220364-34-1 C13H18BrNO2 300.2 g/mol

Isomer: tert-Butyl

3-

(bromomethyl)ph

enylcarbamate

Structure not

available in

provided search

results

118684-32-5 C12H16BrNO2 286.16 g/mol [1]

Hazard Identification and Classification
tert-Butyl 3-(bromomethyl)benzylcarbamate is classified as a hazardous substance. The

following GHS classification has been reported for CAS number 220364-34-1[2]:

Pictograms:

GHS05: Corrosion

GHS07: Exclamation mark

Signal Word: Danger[2]

Hazard Statements:

H302+H312: Harmful if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.[2]

For the related isomer, tert-Butyl 3-(bromomethyl)phenylcarbamate (CAS 118684-32-5), some

safety data sheets indicate that no hazard data is available[1]. However, due to the structural

similarity and the presence of the reactive bromomethyl group, it should be handled with similar

precautions.

Physical and Chemical Properties
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Quantitative data on the physical and chemical properties of tert-Butyl 3-
(bromomethyl)benzylcarbamate is limited. The following table summarizes the available

information.

Property Value

Physical Form Solid[2]

Purity 98%[2]

Storage Temp. Inert atmosphere, 2-8°C[2]

Toxicological Information
Detailed toxicological studies for tert-Butyl 3-(bromomethyl)benzylcarbamate are not readily

available in the public domain. The hazard statement H302 (Harmful if swallowed) indicates

oral toxicity, but specific LD50 values have not been identified in the search results. As a benzyl

bromide derivative, it is a potential alkylating agent. Alkylating agents are a class of compounds

that can react with nucleophilic sites in biological macromolecules, such as DNA, and may

have mutagenic, carcinogenic, or cytotoxic effects. Therefore, exposure should be minimized.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the hazardous nature of this compound, stringent safety protocols must be followed.

6.1. Engineering Controls

All work with tert-Butyl 3-(bromomethyl)benzylcarbamate, including weighing and

preparing solutions, must be conducted in a certified chemical fume hood to prevent

inhalation of any dust or vapors.

6.2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory:
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Protection Type Specification

Eye/Face Protection

Chemical safety goggles that meet OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166. A face

shield should be worn for splash hazards.

Skin Protection

A flame-resistant lab coat. Chemical-resistant

gloves (nitrile or neoprene are generally

suitable, but glove compatibility should be

verified with the manufacturer). Inspect gloves

for any signs of degradation or punctures before

use.

Respiratory Protection

Not typically required when working in a

properly functioning chemical fume hood. If

there is a risk of exceeding exposure limits, a

NIOSH-approved respirator with appropriate

cartridges should be used.

6.3. General Handling Procedures

Avoid the formation of dust and aerosols.

Keep the container tightly closed when not in use.

Use only non-sparking tools.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is 2-8°C under an inert atmosphere[2].

Stability: The compound is expected to be stable under the recommended storage

conditions.
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Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and

nucleophiles.

Accidental Release and First Aid Measures
8.1. Spill Procedures

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for hazardous waste disposal.

Do not allow the material to enter drains or waterways.

8.2. First Aid

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

This material and its container must be disposed of as hazardous waste.

Risk Assessment Workflow
The following diagram illustrates a logical workflow for conducting a risk assessment before

handling tert-Butyl 3-(bromomethyl)benzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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